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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B612240

Application Notes and Protocols for SGC-CBP30

Topic: How to Dissolve and Store SGC-CBP30 for Research
Audience: Researchers, scientists, and drug development professionals.

Introduction: SGC-CBP30 is a potent and selective chemical probe that inhibits the
bromodomains of the homologous transcriptional co-activators CREB-binding protein
(CREBBP or CBP) and p300 (EP300).[1][2][3] By competitively binding to the acetyl-lysine
recognition pocket of these bromodomains, SGC-CBP30 prevents the recruitment of CBP/p300
to acetylated histones, thereby modulating the expression of target genes.[4][5] Its high
selectivity over other bromodomain families, such as the BET family (e.g., BRD4), makes it a
precise tool for investigating the specific roles of CBP/p300 in various biological processes.[1]
[6][7] These application notes provide detailed protocols for the solubilization, storage, and
experimental use of SGC-CBP30.

Physicochemical Properties and Data

A summary of the key physicochemical properties of SGC-CBP30 is provided below.
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Property

Value

Molecular Formula

C2sH33CIN40O3[2][6][8]

Molecular Weight 509.0 g/mol [2][6][8]

CAS Number 1613695-14-9[2][6]

Appearance Crystalline solid[2][6]

Purity >98%[2][6]

ICs0 CBP: 21-69 nM; p300: 38 nM[1][2][6][C]

Binding Constant (Kd)

CBP: 21 nM; p300: 32 nM[3][10]

Solubility Data

SGC-CBP30 exhibits varying solubility depending on the solvent. It is highly soluble in organic

solvents like DMSO and ethanol but has limited solubility in aqueous media.[2]

Solvent Maximum Concentration Notes
Preferred solvent for stock
solutions. Use fresh,

DMSO =100 mg/mL (196.44 mM)[1] _
anhydrous DMSO as moisture
can reduce solubility.[1]
Ultrasonic assistance may be

Ethanol >25.7 mg/mL[10][11] ]
required.[4][10][11]

DMF 15 mg/mL][6]

Ultrasonic assistance is
required. Not recommended

Water 24.67 mg/mL[10][11]

for primary stock solutions.[4]
[10][11]

DMF:PBS (pH 7.2) (1:5)

lllustrates low aqueous
0-1 mg/mL[c] solubility
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Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for most in vitro experiments.

Materials:

SGC-CBP30 (crystalline solid)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer and/or sonicator

Procedure:

Pre-warm SGC-CBP30: Allow the vial of SGC-CBP30 to equilibrate to room temperature
before opening to prevent condensation.

o Calculate Required Volume: To prepare a 10 mM stock solution from 1 mg of SGC-CBP30
(MW: 509.0 g/mol ), you will need 196 pL of DMSO.[2]

o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o Volume (pL) = (0.001 g/ (509.0 g/mol * 0.01 mol/L)) * 1,000,000 = 196.46 uL
o Dissolution: Add the calculated volume of sterile DMSO to the vial containing SGC-CBP30.

o Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly. If necessary,
gently warm the tube to 37°C for 10 minutes or place it in an ultrasonic bath for a few
minutes to ensure the compound dissolves completely.[10] Visually inspect the solution to
confirm there are no visible patrticles.
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 Aliquot for Storage: Dispense the stock solution into single-use, light-protected aliquots (e.g.,
10-20 pL per tube). This is critical to avoid repeated freeze-thaw cycles which can degrade
the compound.[2]

Stock Solution Workflow

Weigh SGC-CBP30
(Solid)

Calculate Volume

(Add Anhydrous DMSO)

i

Vortex / Sonicate
(Warm to 37°C if needed)

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for SGC-CBP30 stock solution preparation.

Protocol 2: Storage and Stability

Proper storage is crucial to maintain the activity of SGC-CBP30.
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Storage - ;
Format Stability Recommendations
Temperature

Store away from direct
light and with a
) ) desiccant.[2] Some
Solid (As Supplied) -20°CJ[2][6] > 12 months[2][9] ]
suppliers state

stability of = 4 years.

[6]

For longer-term
storage, -80°C is
recommended for up
] to 6 months.[10]
DMSO Stock Solution -20°C[2][10] Up to 1 month[10] )
Always use single-use
aliquots to avoid

freeze-thaw cycles.[2]

[4]

Protocol 3: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for cell-

based assays.
Procedure:

e Thaw Stock Solution: Thaw a single-use aliquot of the SGC-CBP30 DMSO stock solution at
room temperature.

o Serial Dilution (Recommended): Perform serial dilutions in sterile DMSO if very low
concentrations are required. This improves accuracy.

» Final Dilution: Directly before use, dilute the stock solution into pre-warmed cell culture
medium to the desired final concentration. Pipette vigorously or vortex briefly to mix.
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» Control Solvent Concentration: The final concentration of DMSO in the culture medium
should not exceed 0.1% to avoid solvent-induced cytotoxicity.[2] Ensure the vehicle control
(medium + DMSO) has the same final DMSO concentration as the experimental samples.

o Example: To prepare 1 mL of medium with a final SGC-CBP30 concentration of 10 uM from
a 10 mM stock, add 1 pL of the stock solution to 999 L of culture medium.

Application Notes

SGC-CBP30 is utilized across multiple research fields to probe the function of CBP/p300.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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